Cas no 174518-81-1 (Benzene, 1-bromo-5-iodo-2,4-dimethoxy-)

Benzene, 1-bromo-5-iodo-2,4-dimethoxy-, is a halogenated aromatic compound featuring both bromine and iodine substituents on a dimethoxybenzene scaffold. This structure makes it a versatile intermediate in organic synthesis, particularly for cross-coupling reactions such as Suzuki-Miyaura or Sonogashira couplings, where the bromo and iodo groups serve as distinct reactive sites for selective functionalization. The dimethoxy groups enhance solubility in polar organic solvents and can influence electronic properties for targeted reactivity. Its well-defined regiochemistry allows for precise modifications in pharmaceutical, agrochemical, and materials science applications. Careful handling is advised due to potential sensitivity to light and moisture.

Benzene, 1-bromo-5-iodo-2,4-dimethoxy- structure

174518-81-1 structure

Product Name:Benzene, 1-bromo-5-iodo-2,4-dimethoxy-

CAS No:174518-81-1

MF:C₈H₈BrIO₂

MW:342.956394195557

CID:1367781

Update Time:2025-05-28

Benzene, 1-bromo-5-iodo-2,4-dimethoxy- Chemical and Physical Properties

Names and Identifiers

- Benzene, 1-bromo-5-iodo-2,4-dimethoxy-
- Inchi： 1S/C8H8BrIO2/c1-11-7-4-8(12-2)6(10)3-5(7)9/h3-4H,1-2H3
- InChI Key： JFEONLHGPKUVAW-UHFFFAOYSA-N
- SMILES： C1(Br)=CC(I)=C(OC)C=C1OC

Computed Properties

Exact Mass: 341.87474

Experimental Properties

Density: 1.952±0.06 g/cm3(Predicted)
Boiling Point: 332.4±42.0 °C(Predicted)
PSA: 18.46

Benzene, 1-bromo-5-iodo-2,4-dimethoxy- Pricemore >>

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